Cas no 1806653-76-8 (Ethyl 5-(1-chloro-2-oxopropyl)-2-iodobenzoate)

• Product Name: Ethyl 5-(1-chloro-2-oxopropyl)-2-iodobenzoate
• CAS No: 1806653-76-8
• MF: C₁₂H₁₂ClIO₃
• MW: 366.579355239868
• CID: 4959378
• Update Time: 2025-10-28

Ethyl 5-(1-chloro-2-oxopropyl)-2-iodobenzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(1-chloro-2-oxopropyl)-2-iodobenzoate

• Inchi： 1S/C12H12ClIO3/c1-3-17-12(16)9-6-8(4-5-10(9)14)11(13)7(2)15/h4-6,11H,3H2,1-2H3
• InChI Key： AGLSEJUKVDMZSS-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1C(=O)OCC)C(C(C)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 296
• XLogP3: 3.1
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 5-(1-chloro-2-oxopropyl)-2-iodobenzoate

Comprehensive Overview of Ethyl 5-(1-chloro-2-oxopropyl)-2-iodobenzoate (CAS No. 1806653-76-8)

Ethyl 5-(1-chloro-2-oxopropyl)-2-iodobenzoate (CAS No. 1806653-76-8) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and synthetic chemistry. This compound, characterized by its unique iodobenzoate and chloro-oxopropyl functional groups, serves as a versatile intermediate in the synthesis of complex molecules. Its molecular structure, which includes an ethyl ester moiety, makes it particularly valuable for applications in drug discovery and material science. Researchers are increasingly exploring its potential in the development of novel therapeutic agents, especially in the context of targeted drug delivery systems and small molecule inhibitors.

The growing interest in Ethyl 5-(1-chloro-2-oxopropyl)-2-iodobenzoate can be attributed to its role in cross-coupling reactions, a hot topic in modern organic chemistry. With the rise of green chemistry and sustainable synthesis methods, this compound is being studied for its efficiency in palladium-catalyzed reactions, which are pivotal for constructing carbon-carbon bonds. Additionally, its iodo-substituted aromatic ring offers a reactive site for further functionalization, making it a sought-after building block in the design of biologically active compounds. Recent trends in AI-driven drug discovery have also highlighted the importance of such intermediates, as they enable the rapid assembly of diverse molecular libraries for high-throughput screening.

From a commercial perspective, Ethyl 5-(1-chloro-2-oxopropyl)-2-iodobenzoate is often discussed in the context of custom synthesis and contract research organizations (CROs). Companies specializing in fine chemicals and pharmaceutical intermediates are actively stocking this compound to meet the demands of academic and industrial researchers. Its relevance extends to the agrochemical sector, where similar structures are explored for their potential in crop protection. The compound's stability under various conditions and its compatibility with microwave-assisted synthesis further enhance its appeal in high-efficiency workflows.

Safety and handling of Ethyl 5-(1-chloro-2-oxopropyl)-2-iodobenzoate are critical considerations for laboratories. While not classified as hazardous under standard regulations, proper storage in anhydrous conditions and avoidance of prolonged exposure to light are recommended to maintain its integrity. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are routinely employed to verify its purity, ensuring consistent performance in experimental settings. As the scientific community continues to explore its applications, this compound is poised to remain a key player in the advancement of medicinal chemistry and material innovation.